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Compound of Interest

Compound Name: (-)-Heraclenol

Cat. No.: B11927913

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the known physicochemical properties
and solubility of (-)-Heraclenol, a naturally occurring coumarin. The information is compiled
from various scientific databases and presented in a structured format to facilitate its use in
research and drug development. This document also includes detailed experimental protocols
for determining key physicochemical parameters and a logical workflow for the characterization
of natural products.

Physicochemical Properties of (-)-Heraclenol

(-)-Heraclenol, with the molecular formula C16H160s, is a complex organic molecule.[1][2] A
summary of its key physicochemical properties is presented in Table 1. It is important to note
that many of these values are computationally predicted and experimental verification is
recommended.
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Property Value Source
Molecular Formula C16H1606 [1112]
Molecular Weight 304.29 g/mol [1][2]

9-[(2S)-2,3-dihydroxy-3-
IUPAC Name methylbutoxy]furo[3,2-

g]chromen-7-one

[1]

CAS Number 139079-42-8

Melting Point Not Available

N ) ) 544.00 to 545.00 °C @ 760.00
Boiling Point (estimated)

[3]

mm Hg
Ka (Strongest Acidic,
Pa ( J 13.2
predicted)
logP (Octanol/Water Partition
1.2t02.05 [1]]4]

Coefficient, predicted)

Polar Surface Area (predicted) 89.1 A2

[1]2]

Solubility Profile of (-)-Heraclenol

The solubility of a compound is a critical factor in its biological activity and formulation

development. The available solubility data for (-)-Heraclenol is summarized in Table 2. The

compound is reported to be soluble in dimethyl sulfoxide (DMSO) and has a low estimated

solubility in water.

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/40429858
https://pubchem.ncbi.nlm.nih.gov/compound/Heraclenol
https://pubchem.ncbi.nlm.nih.gov/compound/40429858
https://pubchem.ncbi.nlm.nih.gov/compound/Heraclenol
https://pubchem.ncbi.nlm.nih.gov/compound/40429858
http://www.thegoodscentscompany.com/data/rw1594831.html
https://pubchem.ncbi.nlm.nih.gov/compound/40429858
https://www.chemeo.com/cid/37-806-6/heraclenol.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/40429858
https://pubchem.ncbi.nlm.nih.gov/compound/Heraclenol
https://www.benchchem.com/product/b11927913?utm_src=pdf-body
https://www.benchchem.com/product/b11927913?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11927913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Solvent

Solubility

Source

Water (estimated)

744.4 mg/L @ 25 °C

[3]

Water (predicted) 0.29 g/L [5]
Dimethyl Sulfoxide (DMSO) Soluble [6]
Ethanol Not Available
Methanol Not Available
Acetone Not Available

Experimental Protocols

For researchers seeking to experimentally determine the physicochemical properties and

solubility of (-)-Heraclenol, the following general protocols can be adapted.

Determination of Melting Point

The melting point of a solid organic compound can be determined using the capillary method

with a melting point apparatus or a Thiele tube.[7][8][9][10][11]

Materials:

Thermometer

Heating oil (for Thiele tube)

Procedure:

Melting point apparatus or Thiele tube setup

Capillary tubes (sealed at one end)

(-)-Heraclenol sample (finely powdered)

o Pack a small amount of the finely powdered (-)-Heraclenol into the open end of a capillary

tube to a height of 2-3 mm.
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o Place the capillary tube in the heating block of the melting point apparatus or attach it to the
thermometer and place it in the Thiele tube.

» Heat the apparatus slowly, at a rate of approximately 1-2 °C per minute, when approaching
the expected melting point.

» Record the temperature at which the first drop of liquid appears (the beginning of melting)
and the temperature at which the entire solid has turned into a clear liquid (the end of
melting). This range is the melting point of the compound.

Determination of Boiling Point

For liquid compounds, the boiling point can be determined using a micro-boiling point method.
[12][13][14][15][16] Since (-)-Heraclenol is a solid at room temperature, this method would only
be applicable if it were to be melted or dissolved in a high-boiling solvent. The estimated high
boiling point suggests that specialized equipment would be necessary.

Materials:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube, aluminum block)

Liquid sample

Procedure:

e Place a small amount of the liquid into the test tube.

« Invert the capillary tube (sealed end up) and place it into the liquid in the test tube.
o Attach the test tube to a thermometer and heat it in a heating bath.

e As the liquid heats, a stream of bubbles will emerge from the open end of the capillary tube.
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* Remove the heat source once a steady stream of bubbles is observed.

e The boiling point is the temperature at which the bubbling stops and the liquid begins to
enter the capillary tube.

Determination of Solubility (Shake-Flask Method)

The shake-flask method is a common technique for determining the equilibrium solubility of a
compound in a specific solvent.

Materials:

Vials with screw caps

o Orbital shaker or vortex mixer

o Centrifuge

e Syringe filters (e.g., 0.45 um PTFE)

e Analytical balance

o HPLC or UV-Vis spectrophotometer

e (-)-Heraclenol sample

Selected solvents

Procedure:

e Add an excess amount of (-)-Heraclenol to a known volume of the solvent in a vial.

o Seal the vial and place it on an orbital shaker at a constant temperature (e.g., 25 °C) for a
sufficient period (e.g., 24-48 hours) to reach equilibrium.

 After shaking, allow the suspension to settle.

o Centrifuge the sample to pellet the undissolved solid.
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o Carefully withdraw a sample of the supernatant and filter it through a syringe filter to remove

any remaining solid particles.

e Quantify the concentration of (-)-Heraclenol in the filtrate using a validated analytical method
such as HPLC or UV-Vis spectrophotometry.

Experimental and Analytical Workflow

The characterization of a natural product like (-)-Heraclenol involves a systematic workflow to
determine its physical and chemical properties. The following diagram illustrates a general
approach.
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Physicochemical Characterization Workflow for (-)-Heraclenol
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Structural Elucidation (NMR, MS, etc.)

Determination of Physicochemical Properties

Solubility Assessment

\

\ Si ility Screening

Melting Point

/PropeYDetermin\tn \
pKa

Boiling Point

logP

Aqueous Buffers (pH range)

Organic Solvents (e.g., Ethanol, DMSO)

Data Analysis and Reporting

Technical Guide/Whitepaper

Click to download full resolution via product page

Caption: A general workflow for the physicochemical characterization of a natural product.

Signaling Pathways
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Currently, there is limited specific information available in the public domain regarding the direct
interaction of (-)-Heraclenol with specific signaling pathways. As a coumarin, it belongs to a
class of compounds known to exhibit a wide range of biological activities, which may involve
various cellular signaling cascades. Further research is required to elucidate the precise
molecular mechanisms and signaling pathways modulated by (-)-Heraclenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Physicochemical Properties and Solubility of (-)-Heraclenol]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b11927913#physicochemical-
properties-and-solubility-of-heraclenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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